![molecular formula C16H10Br2N2OS B2773055 3-bromo-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]benzamide CAS No. 313507-49-2](/img/structure/B2773055.png)
3-bromo-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]benzamide
Description
“3-bromo-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]benzamide” is a chemical compound with the molecular formula C13H9Br2NO . It is related to the class of organic compounds known as benzanilides, which are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring .
Molecular Structure Analysis
The molecular structure of “3-bromo-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]benzamide” can be analyzed using its molecular formula C13H9Br2NO . The structure can also be viewed as a 2D Mol file or as a computed 3D SD file .Physical And Chemical Properties Analysis
The molecular weight of “3-bromo-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]benzamide” is 355.025 .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques: A study by Teitei (1980) describes a four-step synthesis of related compounds, which could be relevant for the synthesis of 3-bromo-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]benzamide (Teitei, 1980).
- Copper-Catalyzed Intramolecular Cyclization: Wang et al. (2008) reported the successful copper-catalyzed intramolecular cyclization of various substituted thioureas, a method potentially applicable to the synthesis of compounds like 3-bromo-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]benzamide (Wang et al., 2008).
Potential Applications
- Antifungal Agents: Narayana et al. (2004) synthesized derivatives of benzamides and evaluated their potential as antifungal agents. This suggests a possible application of 3-bromo-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]benzamide in antifungal research (Narayana et al., 2004).
- Anticancer Activity: A study by Ravinaik et al. (2021) on the design, synthesis, and evaluation of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides showed potential anticancer activity. This implies a research avenue for similar compounds like 3-bromo-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]benzamide in cancer research (Ravinaik et al., 2021).
Other Relevant Studies
- Antimicrobial Agents: Research by Bikobo et al. (2017) on the synthesis of thiazole derivatives for antimicrobial applications suggests potential research applications for 3-bromo-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]benzamide in developing new antimicrobial agents (Bikobo et al., 2017).
properties
IUPAC Name |
3-bromo-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10Br2N2OS/c17-12-6-4-10(5-7-12)14-9-22-16(19-14)20-15(21)11-2-1-3-13(18)8-11/h1-9H,(H,19,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZLXICILCDPKNK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10Br2N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-bromo-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(7-methyl-9-phenylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl)-N-(4-methylbenzyl)piperidine-4-carboxamide](/img/structure/B2772974.png)
![4-[(9-Hydroxy-3-azabicyclo[3.3.1]nonan-3-yl)sulfonyl]benzenesulfonyl fluoride](/img/structure/B2772975.png)
![1-[(2-Chloro-1,3-thiazol-5-yl)methyl]-4-(pyridin-2-yl)piperazine](/img/structure/B2772981.png)
![4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)-N-(2-methylsulfanyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-7-yl)benzamide](/img/structure/B2772985.png)
![N-(4-(1H-benzo[d]imidazol-1-yl)-4-oxobutyl)-N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide](/img/structure/B2772987.png)
![N-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-methyl-3-nitrobenzamide](/img/structure/B2772995.png)